Cas no 805324-04-3 (4-Thiazolidinone, 3-(1-oxooctadecyl)-2-thioxo-)
805324-04-3 structure
Product Name:4-Thiazolidinone, 3-(1-oxooctadecyl)-2-thioxo-
CAS No:805324-04-3
MF:C21H37NO2S2
MW:399.653983831406
CID:705475
PubChem ID:71421179
Update Time:2025-04-19
4-Thiazolidinone, 3-(1-oxooctadecyl)-2-thioxo- Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolidinone, 3-(1-oxooctadecyl)-2-thioxo-
- 3-octadecanoyl-2-sulfanylidene-1,3-thiazolidin-4-one
- 805324-04-3
- DTXSID20840344
-
- Inchi: 1S/C21H37NO2S2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(23)22-20(24)18-26-21(22)25/h2-18H2,1H3
- InChI Key: AHCCKXQWQVBKTR-UHFFFAOYSA-N
- SMILES: S1CC(N(C1=S)C(CCCCCCCCCCCCCCCCC)=O)=O
Computed Properties
- Exact Mass: 399.22657177g/mol
- Monoisotopic Mass: 399.22657177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 16
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9
- Topological Polar Surface Area: 94.8Ų
4-Thiazolidinone, 3-(1-oxooctadecyl)-2-thioxo- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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